Cas no 1554860-09-1 (2-(Butane-1-sulfinyl)pentanoic acid)

2-(Butane-1-sulfinyl)pentanoic acid structure

1554860-09-1 structure

Product Name:2-(Butane-1-sulfinyl)pentanoic acid

CAS No:1554860-09-1

Molecular Formula:C₉H₁₈O₃S

Molecular Weight:206.302422046661

MDL:MFCD24359421

CID:5607356

PubChem ID:83049771

2-(Butane-1-sulfinyl)pentanoic acid Properties

Names and Identifiers

- 1554860-09-1
- AKOS021370743
- EN300-8253939
- 2-(butane-1-sulfinyl)pentanoic acid
- MDL： MFCD24359421
- InChIKey： YOPKFCJGNSSODD-UHFFFAOYSA-N
- Inchi： 1S/C9H18O3S/c1-3-5-7-13(12)8(6-4-2)9(10)11/h8H,3-7H2,1-2H3,(H,10,11)
- SMILES： S(CCCC)(C(C(=O)O)CCC)=O

Computed Properties

Exact Mass: 206.09766561g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 7
Monoisotopic Mass: 206.09766561g/mol
Heavy Atom Count: 13
Complexity: 180
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.6
Topological Polar Surface Area: 73.6Å²

2-(Butane-1-sulfinyl)pentanoic acid Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-8253939-0.05g	2-(butane-1-sulfinyl)pentanoic acid	1554860-09-1	95.0%	0.05g	$245.0	2025-02-21

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